Cas no 104395-86-0 (1-(5-Methyl-2-pyridinyl)piperazine)

• Product Name: 1-(5-Methyl-2-pyridinyl)piperazine
• CAS No: 104395-86-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD08061050
• CID: 62480
• PubChem ID: 11480779
• Update Time: 2025-05-27

1-(5-Methyl-2-pyridinyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-2-pyridinyl)piperazine
• 1-(5-Methyl-2-pyridyl)piperazine
• 1-(5-methylpyridin-2-yl)piperazine
• Piperazine,1-(5-methyl-2-pyridyl)- (6CI)
• J-503436
• 104395-86-0
• FT-0647917
• EN300-1830490
• Piperazine, 1-(5-methyl-2-pyridinyl)-
• AM20061693
• MFCD08061050
• AKOS000139356
• 1-(5-Methyl-2-pyridinyl)piperazine, AldrichCPR
• 1-(5-M ethyl-pyridin-2-yl)-piperazine
• DTXSID80467197
• QDRKPHJFMGUXPN-UHFFFAOYSA-N
• 1-(5-Methyl-pyridin-2-yl)-piperazine
• SCHEMBL82373
• FS-2755
• CS-0440437
• AC-26260
• A800975
• GS0784

• MDL： MFCD08061050
• Inchi： 1S/C10H15N3/c1-9-2-3-10(12-8-9)13-6-4-11-5-7-13/h2-3,8,11H,4-7H2,1H3
• InChI Key： QDRKPHJFMGUXPN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CN=2)CCNCC1

Computed Properties

• Exact Mass: 177.12700
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 347°Cat760mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.543
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 28.16000
• LogP: 1.19340

Additional information on 1-(5-Methyl-2-pyridinyl)piperazine

1-(5-Methyl-2-pyridinyl)piperazine (CAS No. 104395-86-0): A Comprehensive Overview

1-(5-Methyl-2-pyridinyl)piperazine, with the CAS No. 104395-86-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperazine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a pyridine ring and a piperazine moiety, makes it a versatile building block for drug discovery and development.

The chemical properties of 1-(5-Methyl-2-pyridinyl)piperazine include a molecular formula of C10H15N3 and a molecular weight of 177.25 g/mol. Its solubility in organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it highly suitable for laboratory applications. Researchers often explore its reactivity and stability under various conditions to optimize its use in synthetic pathways.

In recent years, the demand for piperazine-based compounds has surged due to their role in designing CNS-targeting drugs and neurotransmitter modulators. This aligns with the growing interest in mental health therapeutics, a hot topic in both scientific and public domains. Searches for terms like "piperazine derivatives in drug development" and "pyridine-piperazine hybrids" have increased, reflecting the compound's relevance in modern pharmacology.

Another area where 1-(5-Methyl-2-pyridinyl)piperazine shines is in medicinal chemistry. Its structural framework is often incorporated into molecules targeting G-protein-coupled receptors (GPCRs), which are critical in treating conditions like anxiety, depression, and Parkinson's disease. This connection to neurodegenerative research has made it a subject of interest in academic and industrial labs alike.

From a synthetic chemistry perspective, the compound's ease of functionalization allows for the creation of diverse analogs. This flexibility is particularly valuable in high-throughput screening and structure-activity relationship (SAR) studies. Researchers frequently search for "synthetic routes for 1-(5-Methyl-2-pyridinyl)piperazine" or "applications of pyridine-piperazine scaffolds," highlighting its practical utility.

Beyond pharmaceuticals, 1-(5-Methyl-2-pyridinyl)piperazine is also explored in material science. Its heterocyclic structure contributes to the development of organic electronic materials and catalysts. This interdisciplinary appeal ensures its continued relevance in both academic and industrial settings.

In summary, 1-(5-Methyl-2-pyridinyl)piperazine (CAS No. 104395-86-0) is a multifaceted compound with broad applications in drug discovery, neuropharmacology, and material science. Its structural versatility and bioactive potential make it a valuable asset for researchers tackling some of today's most pressing scientific challenges.